Cas no 1261989-82-5 (5-(4-Formylphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(4-Formylphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261989-82-5
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• MDL: MFCD18316214
• CID: 2767926
• PubChem ID: 53221937
• Update Time: 2025-10-28

5-(4-Formylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 1261989-82-5
• DTXSID00686525
• 5-(4-Formylphenyl)-3-trifluoromethoxyphenol, 95%
• MFCD18316214
• 3'-Hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-4-carbaldehyde
• 5-(4-FORMYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 5-(4-Formylphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316214
• Inchi： 1S/C14H9F3O3/c15-14(16,17)20-13-6-11(5-12(19)7-13)10-3-1-9(8-18)2-4-10/h1-8,19H
• InChI Key： SIVKTEJKULGMBY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1)C1C=CC(C=O)=CC=1)O)(F)F

Computed Properties

• Exact Mass: 282.05037863Da
• Monoisotopic Mass: 282.05037863Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(4-Formylphenyl)-3-trifluoromethoxyphenol

Introduction to 5-(4-Formylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261989-82-5)

5-(4-Formylphenyl)-3-trifluoromethoxyphenol, with the CAS number 1261989-82-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a phenolic hydroxyl group, a formyl group, and a trifluoromethoxy substituent, which collectively contribute to its distinctive properties and reactivity.

The chemical structure of 5-(4-Formylphenyl)-3-trifluoromethoxyphenol is characterized by a benzene ring with a formyl group at the para position and a trifluoromethoxy group at the meta position relative to the phenolic hydroxyl group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

Recent research has focused on the potential applications of 5-(4-Formylphenyl)-3-trifluoromethoxyphenol in medicinal chemistry. Studies have shown that compounds containing trifluoromethoxy groups exhibit enhanced lipophilicity and metabolic stability, which are crucial for drug development. The formyl group can be readily converted into other functional groups, such as amines or hydrazones, through reductive amination or condensation reactions, respectively. These transformations are particularly useful in the synthesis of bioactive molecules and drug candidates.

In the context of materials science, 5-(4-Formylphenyl)-3-trifluoromethoxyphenol has been explored for its potential use in the development of advanced functional materials. The trifluoromethoxy group can enhance the solubility and processability of polymers, while the formyl group can serve as a reactive site for cross-linking or grafting reactions. These properties make it an attractive candidate for applications in coatings, adhesives, and electronic materials.

The synthesis of 5-(4-Formylphenyl)-3-trifluoromethoxyphenol typically involves multi-step processes that include the introduction of the trifluoromethoxy group via nucleophilic substitution reactions and the formation of the formyl group through oxidation or other methods. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, reducing both cost and environmental impact.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 5-(4-Formylphenyl)-3-trifluoromethoxyphenol are limited, it is generally recommended to handle this compound with appropriate personal protective equipment (PPE) and follow standard laboratory safety protocols. This includes working in well-ventilated areas and using fume hoods when necessary.

The future prospects for 5-(4-Formylphenyl)-3-trifluoromethoxyphenol are promising. Ongoing research is exploring its potential as a building block for novel pharmaceuticals, advanced materials, and other high-value chemicals. As our understanding of its properties and reactivity continues to grow, it is likely that new applications will emerge, further expanding its utility in various scientific and industrial domains.